2-(3-bromobenzyl)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione
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Description
2-(3-bromobenzyl)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione is a useful research compound. Its molecular formula is C19H13BrN4O2S2 and its molecular weight is 473.36. The purity is usually 95%.
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Scientific Research Applications
Microwave-assisted Synthesis
Microwave-assisted synthesis techniques have been employed to create fused heterocycles incorporating various moieties, demonstrating the efficiency of modern synthetic methods in generating complex structures potentially related to 2-(3-bromobenzyl)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione. This approach highlights the potential for rapid, efficient synthesis of complex heterocyclic compounds, which could be applied to the synthesis of similar compounds (Shaaban, 2008).
Novel Fused Derivatives Synthesis
Research on the synthesis of novel fused [1,2,4]triazolo[3,4-b][1,3,4]thiadiazol derivatives from related precursors showcases the diversity of heterocyclic compounds that can be synthesized from similar frameworks. This line of research is crucial for discovering new molecules with potential biological activities, indicating a broad interest in exploring the chemical space around such structures (Nagaraju et al., 2013).
Structural and Electronic Aspects
The study of tetrahydrobenzothienopyrimidine derivatives, focusing on their synthesis, crystal and molecular structures, and electronic aspects, illuminates the complex interplay between structure and function in these compounds. Such research underscores the importance of detailed structural analysis in understanding the properties and potential applications of heterocyclic compounds, including those similar to this compound (Gajda et al., 2015).
Antimicrobial Activities
The synthesis and evaluation of antimicrobial activities of novel thieno[2,3-d]pyrimidine core unit containing 1,2,4-triazoles and thiophenes demonstrate the potential biological relevance of these compounds. Such studies suggest that derivatives of this compound could possess significant biological activities, warranting further investigation into their potential therapeutic applications (Prabhakar et al., 2016).
Properties
IUPAC Name |
11-[(3-bromophenyl)methyl]-8-(thiophen-2-ylmethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13BrN4O2S2/c20-13-4-1-3-12(9-13)10-23-19(26)24-15-6-8-28-16(15)17(25)22(18(24)21-23)11-14-5-2-7-27-14/h1-9H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USIKRQRKLHBOOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CN2C(=O)N3C4=C(C(=O)N(C3=N2)CC5=CC=CS5)SC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13BrN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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